Cas no 57067-83-1 (Benzenepropanamide, N-butyl-N-(4-methyl-2-oxazolyl)-)

• Product name: Benzenepropanamide, N-butyl-N-(4-methyl-2-oxazolyl)-
• CAS No: 57067-83-1
• MF: C₁₇H₂₂N₂O₂
• MW: 286.368784427643
• CID: 346676
• PubChem ID: 21323644

Benzenepropanamide, N-butyl-N-(4-methyl-2-oxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamide, N-butyl-N-(4-methyl-2-oxazolyl)-
• N-butyl-N-(4-methyl-1,3-oxazol-2-yl)-3-phenylpropanamide
• 57067-83-1
• SCHEMBL11528256
• N-Butyl-N-(4-methyloxazol-2-yl)-3-phenylpropanamide
• DTXSID20612402

• Inchi： InChI=1S/C17H22N2O2/c1-3-4-12-19(17-18-14(2)13-21-17)16(20)11-10-15-8-6-5-7-9-15/h5-9,13H,3-4,10-12H2,1-2H3
• InChI Key： BSMLJQAAMZFOMA-UHFFFAOYSA-N
• SMILES： C(N(C1=NC(C)=CO1)C(=O)CCC1C=CC=CC=1)CCC

Computed Properties

• Exact Mass: 286.16826
• Monoisotopic Mass: 286.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų
• XLogP3: 3.6

Experimental Properties

• PSA: 46.34